3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]-N-methylpropanamide

• IUPAC Name: 3-[2-(6-methoxynaphthalen-2-yl)morpholin-4-yl]-N-methylpropanamide
• InChI: InChI=1S/C19H24N2O3/c1-20-19(22)7-8-21-9-10-24-18(13-21)16-4-3-15-12-17(23-2)6-5-14(15)11-16/h3-6,11-12,18H,7-10,13H2,1-2H3,(H,20,22)
• InChI Key: LXMHASAOKHLUIC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCN1CCOC(C1)C2=CC3=C(C=C2)C=C(C=C3)OC
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol

Description

The compound “3-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]-N-methylpropanamide” is a complex organic molecule. It contains a methoxy group (OCH3), a naphthyl group (a type of polycyclic aromatic hydrocarbon), a morpholinyl group (a type of heterocycle), and a propanamide group (a type of amide). These functional groups suggest that this compound may have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the naphthyl group suggests that the compound may have significant aromatic character, which could affect its reactivity and other properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the methoxy group could potentially undergo reactions with strong electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would be influenced by the polar amide group and the nonpolar naphthyl and methoxy groups. Its melting and boiling points would depend on the strength of the intermolecular forces between its molecules.

Mechanism of Action

Without specific context, it’s hard to say what the “mechanism of action” of this compound might be. If it’s intended to be a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards of this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s hard to make definitive statements about these properties.

Future Directions

Future research on this compound could involve exploring its potential applications (for example, as a pharmaceutical, a material, or a chemical reagent), studying its properties in more detail, and developing efficient methods for its synthesis.